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Compound of Interest

Compound Name: trans-1-lodo-1-octene
CAS No.: 42599-17-7
Cat. No.: B3039170
Get Quote
. J

CAS: 42599-17-7 | Formula: CsHaisl | Role: Senior Application Scientist

Executive Summary & Chemical Context

trans-1-lodo-1-octene is a specialized vinyl iodide intermediate primarily utilized in transition-
metal catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Heck). Unlike
generic alkyl halides, its value lies in the retention of stereochemistry (the trans or E-alkene
geometry) during palladium-catalyzed cycles, making it critical for the synthesis of
stereodefined pharmacophores.

However, the thermodynamic weakness of the C(sp?)—I bond introduces specific instability
vectors—primarily photolytic and thermal homolysis—that require rigorous handling protocols
distinct from standard organic liquids.

Physicochemical Profile
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Property

Value | Description

Operational Implication

Molecular Weight

238.11 g/mol

High density relative to parent

alkene.[1]

Physical State

Liguid (Colorless to light

yellow)

Yellowing indicates free iodine

(

) formation via decomposition.

Boiling Point

~90-95 °C @ 1-2 mmHg
(Est.)

High boiling point at atm
pressure; typically purified via

vacuum distillation.

Refractive Index

1.502

Used as a purity check;
significant deviation suggests

deiodination.

Lipophilicity

High (LogP ~5.1)

Bioaccumulative; drives the
H411 aquatic toxicity

classification.

Hazard Identification: The Mechanistic "Why"

Standard SDS documents list H-codes. As scientists, we must understand the causality to

mitigate risk effectively.

The Photolytic Instability (The C-1 Bond)

The carbon-iodine bond is the weakest among common organic halogens (Bond Dissociation

Energy

57 kcal/mol for vinyl iodide).[2]

o Mechanism: Exposure to UV or visible light excites the C—I bond, leading to homolytic

cleavage.

e Result: Formation of a vinyl radical and an iodine radical (

). Two
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radicals recombine to form
, Which acts as an autocatalyst for further decomposition and turns the sample brown.

o Safety Implication: Storage in clear glass is a critical failure mode.

Toxicology & GHS Classifications

e H302 (Harmful if swallowed): While less reactive than alkyl iodides (which are potent
alkylating agents), vinyl iodides can still undergo metabolic activation. The lipophilic tail (C8)
facilitates transport across cell membranes, increasing systemic load.

e H411 (Toxic to aquatic life with long lasting effects): The C8 hydrocarbon chain makes this
compound highly hydrophobic. If released into waterways, it partitions into organic matter
and lipid tissues of aquatic organisms, resisting hydrolytic breakdown.

Operational Protocols: Storage & Handling

Trustworthiness in chemistry is built on self-validating protocols. If the liquid is pink/brown, the
protocol has failed.

Storage Architecture

To maintain the trans-stereochemistry and prevent deiodination, follow this hierarchy:

Primary Containment: Amber borosilicate glass vials with PTFE-lined caps.

o Atmosphere: Argon or Nitrogen blanket is mandatory. Oxygen accelerates radical
decomposition chains.

o Temperature: Store at 4°C for active use; -20°C for long-term banking.

 Stabilization: For bulk storage (>10g), the addition of a copper turning (acid-washed) can act
as a radical scavenger and iodine trap.

Handling Workflow

Do not use metal needles for prolonged transfer. Although less corrosive than acyl chlorides,
vinyl iodides can react with active metals over time. Use glass pipettes or inert tubing (PTFE).
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Self-Validating Purity Check: Before using in a precious metal coupling:

 Visual Inspection: Is the liquid colorless? (Pass). Is it pink/brown? (Fail — contains free
).

e Remediation: If pink, wash the organic layer with 10% aqueous Sodium Thiosulfate (

) until colorless, dry over

, and filter.

Emergency Response & Decision Logic

This section details the logical flow for spill response, prioritizing containment of the aquatic

toxin.
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Action Logic

SPILL INCIDENT
(trans-1-iodo-1-octene)

Thiosulfate reduces free lodine (12) to lodide (I-)

Assess Volume & Location

Minor Spill (<10 mL) Major Spill (>10 mL)
Fume Hood Floor/Bench

Immediate /Evacuate Area First

Absorb with Vermiculite
or Sand

If Brown Stain Remains

Treat Surface with
10% Sodium Thiosulfate

Collect as Halogenated
Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for spill response. The use of thiosulfate is specific to iodine-containing
compounds to neutralize the oxidative hazard of free iodine.

Application Context: Cross-Coupling Utility

Understanding the downstream application helps safety officers and chemists appreciate the
material's value. trans-1-lodo-1-octene is a "pre-installed” stereocenter.
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Figure 2: The Suzuki-Miyaura coupling workflow. The integrity of the starting material (trans-1-
iodo-1-octene) directly dictates the stereochemical purity of the drug candidate.

Disposal & Environmental Stewardship

Waste Classification: Halogenated Organic Solvent. Critical Restriction: Do NOT mix with
strong oxidizers or strong bases.

e Bases: Strong bases (e.g.,

-BuLi) can cause dehydrohalogenation, generating 1-octyne (a flammable gas/liquid mix) or
explosive acetylides.

« Incineration: Must be performed in a facility equipped with a scrubber to capture Hydrogen
lodide (HI) and lodine (

) vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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